Cas no 1326900-95-1 (2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1326900-95-1
• MF: C₂₇H₂₃N₃O₂
• MW: 421.490426301956
• CID: 5398645
• Update Time: 2025-07-17

2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C27H23N3O2/c1-16-9-11-20(13-18(16)3)25-28-26(32-29-25)24-15-30(21-12-10-17(2)19(4)14-21)27(31)23-8-6-5-7-22(23)24/h5-15H,1-4H3
• InChI Key： ROTMUHWIHVYUBV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(C)C(C)=C3)N=2)=CN1C1=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326900-95-1)

The compound 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326900-95-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2-dihydroisoquinolin-1-one core with a 1,2,4-oxadiazole moiety, both substituted with 3,4-dimethylphenyl groups. This arrangement endows the compound with distinct physicochemical properties, making it a subject of interest in pharmaceutical and materials science research.

Recent trends in scientific literature highlight a growing demand for heterocyclic compounds like this one, particularly those featuring oxadiazole rings. Researchers are actively exploring their potential in drug discovery, fluorescence imaging, and organic electronics. The presence of both electron-rich and electron-deficient regions in this molecule suggests possible applications in optoelectronic materials, a hot topic in sustainable technology development.

The 3,4-dimethylphenyl substituents contribute significantly to the compound's lipophilicity and steric bulk, factors that influence its biological activity and material properties. Computational chemistry studies indicate that these groups may enhance molecular stability while maintaining sufficient flexibility for target interactions. Such balanced properties are particularly valuable in the design of small molecule therapeutics and functional materials.

Synthetic approaches to CAS 1326900-95-1 typically involve multi-step organic transformations, with key steps including cyclocondensation for oxadiazole formation and Pictet-Spengler type reactions for the isoquinoline framework. Recent advances in green chemistry methodologies have prompted researchers to explore more sustainable routes to such complex molecules, addressing environmental concerns while maintaining high yields and purity.

From a structure-activity relationship perspective, the compound's oxadiazole-isoquinoline hybrid structure presents interesting possibilities for molecular recognition and binding affinity. The 1,2,4-oxadiazole ring, known for its bioisosteric properties with ester and amide functionalities, combined with the planar aromatic system of the dihydroisoquinolinone, creates a versatile scaffold for interaction with biological targets or material matrices.

In the context of current research priorities, this compound aligns with several trending topics in chemical sciences: multi-target drug design, thermally activated delayed fluorescence (TADF) materials, and molecular probes for biological imaging. Its structural features suggest potential utility in addressing challenges related to neurodegenerative diseases, cancer therapeutics, and energy-efficient OLEDs - all areas receiving substantial research funding and public interest.

Analytical characterization of 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one typically employs advanced techniques such as high-resolution mass spectrometry, multidimensional NMR, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential for research applications. Recent publications emphasize the importance of comprehensive characterization in reproducible research, a critical concern in modern scientific practice.

The compound's photophysical properties warrant special attention, as the conjugated system suggests possible luminescent behavior. Preliminary studies on analogous structures indicate that such molecules may exhibit interesting solvatochromic effects and aggregation-induced emission characteristics, properties highly sought after in bioimaging and sensor development applications.

From a computational chemistry perspective, CAS 1326900-95-1 presents an intriguing case for molecular modeling studies. The compound's size and complexity make it suitable for testing advanced density functional theory (DFT) methods and molecular dynamics simulations, particularly in investigations of intramolecular charge transfer and excited state behavior.

In the pharmaceutical context, while not currently marketed as an active ingredient, the structural motifs present in this compound appear in several clinical candidates targeting protein-protein interactions and enzyme inhibition. The 3,4-dimethylphenyl groups may contribute to improved blood-brain barrier penetration, a property crucial for CNS-targeted therapies.

Industrial applications of such specialized compounds continue to expand, particularly in high-performance materials development. The combination of aromatic stability and heterocyclic diversity in this molecule suggests potential utility in organic semiconductors, photoresists, and advanced coatings - sectors experiencing rapid growth due to technological advancements.

Future research directions for 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one may include detailed investigations of its biological activity profile, material performance characteristics, and structure-property relationships. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of such complex molecules will undoubtedly deepen, potentially revealing novel applications in science and technology.